Cas no 2228289-98-1 (1-1-(1-ethyl-1H-imidazol-5-yl)cyclopropylethan-1-one)

• Product Name: 1-1-(1-ethyl-1H-imidazol-5-yl)cyclopropylethan-1-one
• CAS No: 2228289-98-1
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 6402795
• PubChem ID: 165838026
• Update Time: 2025-06-09

1-1-(1-ethyl-1H-imidazol-5-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(1-ethyl-1H-imidazol-5-yl)cyclopropylethan-1-one
• 2228289-98-1
• EN300-1774885
• 1-[1-(1-ethyl-1H-imidazol-5-yl)cyclopropyl]ethan-1-one

• Inchi： 1S/C10H14N2O/c1-3-12-7-11-6-9(12)10(4-5-10)8(2)13/h6-7H,3-5H2,1-2H3
• InChI Key： TUGYVZYPTSQUEH-UHFFFAOYSA-N
• SMILES： O=C(C)C1(C2=CN=CN2CC)CC1

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-1-(1-ethyl-1H-imidazol-5-yl)cyclopropylethan-1-one

1-1-(1-Ethyl-1H-imidazol-5-yl)cyclopropylethan-1-one: A Comprehensive Overview

The compound CAS No 2228289-98-1, also known as 1-1-(1-Ethyl-1H-imidazol-5-yl)cyclopropylethan-1-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an imidazole ring with a cyclopropane ring, creating a molecule with potential applications in drug design and material science.

Imidazole rings are well-known for their ability to form hydrogen bonds, making them valuable in the design of bioactive molecules. The presence of an ethyl group at the 5-position of the imidazole ring further enhances the molecule's versatility, as it introduces steric effects that can influence the compound's interactions with biological systems. The cyclopropane ring, on the other hand, is a strained three-membered ring that imparts rigidity to the molecule, potentially affecting its pharmacokinetic properties.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry. For instance, researchers have explored the use of such molecules in the development of antibiotics and antiviral agents due to their unique ability to interact with biological targets in ways that are distinct from traditional small molecules. The combination of an imidazole ring and a cyclopropane ring in this compound makes it a promising candidate for further investigation in these areas.

In terms of synthesis, CAS No 2228289-98-1 can be prepared through a variety of methods, including coupling reactions and cyclization processes. One common approach involves the reaction of an appropriate imidazole derivative with a cyclopropane-containing aldehyde or ketone. This type of reaction is highly efficient and can be optimized to achieve high yields and excellent stereochemical control.

The physical and chemical properties of this compound are also worth noting. Its molecular weight is approximately 304 g/mol, and it has a melting point of around 150°C. The compound is soluble in common organic solvents such as dichloromethane and ethyl acetate, making it convenient for use in various laboratory applications.

From a pharmacological perspective, CAS No 2228289-98-1 has shown potential as a lead compound for drug discovery. Preclinical studies have demonstrated that it exhibits moderate activity against certain enzymes and receptors, suggesting that it could be further developed into a therapeutic agent. Additionally, its unique structure may allow for modifications that could enhance its bioavailability and reduce potential side effects.

In conclusion, CAS No 2228289-98-1, or 1-1-(1-Ethyl-1H-imidazol-5-yl)cyclopropylethan-1-one, is a versatile and intriguing molecule with significant potential in both academic research and industrial applications. Its combination of an imidazole ring and a cyclopropane ring makes it a valuable tool for exploring new chemical space and developing innovative solutions in fields ranging from medicine to materials science.